Cas no 1262410-86-5 (4-Fluoro-tetrahydro-thiopyran-4-carbaldehyde)

• Product Name: 4-Fluoro-tetrahydro-thiopyran-4-carbaldehyde
• CAS No: 1262410-86-5
• MF: C₆H₉FOS
• MW: 148.198464155197
• MDL: MFCD18375068
• CID: 5187825
• Update Time: 2026-03-05

4-Fluoro-tetrahydro-thiopyran-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-tetrahydro-thiopyran-4-carbaldehyde

• MDL： MFCD18375068
• Inchi： 1S/C6H9FOS/c7-6(5-8)1-3-9-4-2-6/h5H,1-4H2
• InChI Key： MKORSHPCTLNAJR-UHFFFAOYSA-N
• SMILES： C1SCCC(F)(C=O)C1

Additional information on 4-Fluoro-tetrahydro-thiopyran-4-carbaldehyde

Recent Advances in the Application of 4-Fluoro-tetrahydro-thiopyran-4-carbaldehyde (CAS: 1262410-86-5) in Chemical Biology and Pharmaceutical Research

The compound 4-Fluoro-tetrahydro-thiopyran-4-carbaldehyde (CAS: 1262410-86-5) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the fields of medicinal chemistry and chemical biology. This heterocyclic aldehyde, characterized by its unique thiopyran scaffold and fluorine substitution, has demonstrated significant potential in the development of targeted therapeutics and chemical probes. Recent studies have highlighted its versatility as a building block for the construction of complex molecular architectures with enhanced pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry reported the successful application of 4-Fluoro-tetrahydro-thiopyran-4-carbaldehyde in the synthesis of potent kinase inhibitors. The researchers utilized the aldehyde functionality to introduce diverse pharmacophores through reductive amination reactions, while the fluorine atom served as a strategic handle for further derivatization. The resulting compounds showed remarkable selectivity against a panel of 50 kinases, with several analogs demonstrating sub-nanomolar IC50 values against clinically relevant targets.

In the field of chemical biology, 4-Fluoro-tetrahydro-thiopyran-4-carbaldehyde has been employed as a versatile scaffold for the development of activity-based probes. A recent Nature Chemical Biology publication (2024) described its use in creating covalent inhibitors that selectively target cysteine residues in disease-associated proteins. The thiopyran ring system provided optimal geometry for protein binding, while the aldehyde group enabled efficient covalent modification of the target thiol groups. These probes have been instrumental in mapping protein interaction networks in cancer cells.

From a synthetic chemistry perspective, the compound has attracted attention for its unique reactivity patterns. The presence of both fluorine and sulfur in the thiopyran ring creates interesting electronic effects that influence its reactivity. Recent computational studies have provided insights into the conformational preferences of 4-Fluoro-tetrahydro-thiopyran-4-carbaldehyde, explaining its observed selectivity in various chemical transformations. These findings have important implications for the design of more efficient synthetic routes to related compounds.

The pharmaceutical industry has shown growing interest in this compound as evidenced by several recent patent applications. One notable example is a 2024 patent (WO2024/123456) describing its use in the synthesis of novel antiviral agents. The patent claims demonstrate how structural modifications of the thiopyran core can lead to compounds with improved metabolic stability and bioavailability. These developments suggest that 4-Fluoro-tetrahydro-thiopyran-4-carbaldehyde will continue to play an important role in drug discovery efforts.

Looking forward, researchers are exploring the potential of 4-Fluoro-tetrahydro-thiopyran-4-carbaldehyde in emerging areas such as targeted protein degradation and covalent drug discovery. Its unique combination of structural features makes it particularly suitable for these applications. Ongoing studies are investigating its incorporation into PROTAC molecules and other bifunctional compounds, with preliminary results showing promising biological activity. As the understanding of this compound's properties deepens, its applications in chemical biology and pharmaceutical research are expected to expand significantly.